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Compound of Interest

Compound Name: 2-Fluoro-5-nitroanisole

Cat. No.: B1340070

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 2-Fluoro-5-nitroanisole (CAS: 454-16-0), a key intermediate in various synthetic
applications. Adherence to these protocols is critical for minimizing risk and ensuring the
integrity of your research.

Essential Safety Information

2-Fluoro-5-nitroanisole is a chemical that requires careful handling due to its potential health

hazards. It is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2]

Hazard ldentification and Classification

Hazard Statement GHS Classification
H315: Causes skin irritation Skin Irritation (Category 2)[1][2]
H319: Causes serious eye irritation Eye Irritation (Category 2A)[1][2]

Specific Target Organ Toxicity - Single Exposure

H335: May cause respiratory irritation _ T
(Category 3), Respiratory Tract Irritation[1][2]

Physical and Chemical Properties
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Property Value

Molecular Formula C7HeFNO3

Molecular Weight 171.13 g/mol

Appearance Light yellow solid or powder to crystal

Melting Point 69-71 °C[3]

Boiling Point 270.3 °C at 760 mmHg|3]

Solubility Slightly soluble in chloroform and methanol.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling 2-Fluoro-5-

nitroanisole.

PPE Category

Specifications

Hand Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). Inspect gloves for integrity before
each use.

Eye and Face Protection

Safety glasses with side shields or chemical
safety goggles are required. A face shield
should be worn when there is a risk of

splashing.

Skin and Body Protection

A flame-retardant lab coat, buttoned completely,
is necessary. Long pants and closed-toe,

closed-heel shoes are mandatory.

Respiratory Protection

Handle in a well-ventilated area, preferably
within a chemical fume hood. If ventilation is
inadequate or for large quantities, a NIOSH-
approved respirator with an appropriate
cartridge for organic vapors and particulates is

required.
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for the safe handling of 2-Fluoro-5-nitroanisole from
preparation to cleanup.

Preparation and Engineering Controls:

e Work Area: All handling of 2-Fluoro-5-nitroanisole must be conducted in a well-ventilated
laboratory, inside a certified chemical fume hood.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested.

» Spill Kit: A spill kit containing appropriate absorbent materials for chemical spills should be
available in the immediate vicinity.

Handling the Chemical:

o Personal Protective Equipment: Don the required PPE as detailed in the table above before
handling the chemical container.

» Weighing: If weighing the solid, do so in a fume hood to avoid inhalation of any dust
particles. Use a tared and sealed container to minimize exposure.

o Dispensing: When transferring the chemical, use a spatula or other appropriate tool. Avoid
creating dust.

e Reactions: When using in a reaction, ensure the apparatus is properly assembled and
secured within the fume hood.

Post-Handling and Cleanup:

o Decontamination: Thoroughly wipe down the work surface and any equipment used with an
appropriate solvent (e.g., isopropanol) and then with soap and water.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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o Storage: Store 2-Fluoro-5-nitroanisole in a tightly closed container in a dry, cool, and well-
ventilated place.[1]

Disposal Plan

Proper disposal of 2-Fluoro-5-nitroanisole and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation:

o Solid Waste: Collect any unused 2-Fluoro-5-nitroanisole and grossly contaminated
materials (e.g., paper towels, gloves) in a designated, labeled, and sealed hazardous
waste container.

o Liquid Waste: If the chemical is dissolved in a solvent, collect the solution in a designated,
labeled, and sealed hazardous waste container for halogenated or non-halogenated
organic solvents, as appropriate.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Fluoro-5-nitroanisole,” and the associated hazards (Irritant).

Disposal Procedure: Dispose of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of this chemical down the drain or in regular trash.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation

First Aid and Response

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1] Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Remove contact lenses
if present and easy to do.[1] Seek immediate

medical attention.

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,
cover the spill with an inert absorbent material.
Carefully sweep up and place it into a sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is
complete. For large spills, contact your

institution's EHS office immediately.

Workflow for Safe Handling of 2-Fluoro-5-

nitroanisole
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Safe Handling Workflow for 2-Fluoro-5-nitroanisole

Preparation
- Verify fume hood function
- Assemble safety equipment
- Don appropriate PPE

Proceed with caution

Handling
- Weigh and dispense in fume hood
- Conduct experiment in fume hood
- Keep container closed when not in use

N
N

\
After experiment completion ™.In case of incident
R
Emergency Response
- Follow first aid procedures

Cleanup
- Decontaminate work surfaces
- Clean equipment
- Remove PPE correctly

- Activate spill response plan

Segregate waste Store remaining chemical

Waste Disposal Storage

- Tightly sealed container
- Cool, dry, well-ventilated area

- Segregate solid and liquid waste
- Label waste containers clearly
- Arrange for EHS pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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